1-(4-Bromo-butyl)-4-vinylbenzene

• IUPAC Name: 1-(4-bromobutyl)-4-ethenylbenzene
• InChI: InChI=1S/C12H15Br/c1-2-11-6-8-12(9-7-11)5-3-4-10-13/h2,6-9H,1,3-5,10H2
• InChI Key: UCDGLMPOKKXSDM-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)CCCCBr
• Molecular Formula: C12H15Br
• DSSTOX Substance ID: DTXSID10455865
• Molecular Weight: 239.15 g/mol
• CAS RN: 41996-97-8

Description

1-(4-Bromo-butyl)-4-vinylbenzene is a chemical compound that belongs to the class of organic compounds known as styrenes. It is commonly used in scientific research applications due to its unique properties and potential benefits.

Scientific Research Applications

Synthesis and Chemical Applications

• A Practical Synthesis of 2-Fluoro-4-bromobiphenyl : A study by Qiu et al. (2009) explored an efficient synthesis method for 2-Fluoro-4-bromobiphenyl, which could be indirectly related to the utility of similar brominated compounds in manufacturing and chemical synthesis processes. The study emphasized the need for practical synthesis methods due to the high costs and toxicity associated with traditional processes (Qiu et al., 2009).

Environmental and Health Considerations

• Novel Brominated Flame Retardants - Environmental Occurrence and Risks : Zuiderveen et al. (2020) reviewed the occurrence, environmental fate, and potential risks of novel brominated flame retardants (NBFRs), including their presence in indoor air, dust, consumer goods, and food. The study highlights the increasing use of NBFRs and the need for further research on their occurrence and toxicity, pointing out the significant knowledge gaps for many such compounds (Zuiderveen et al., 2020).

• Occurrence, Fate, and Behavior of Parabens in Aquatic Environments : The study by Haman et al. (2015) reviews parabens, compounds structurally related to brominated phenolic compounds, focusing on their presence in water, sediments, and their potential health impacts as weak endocrine disrupter chemicals. Although not directly related to 1-(4-Bromo-butyl)-4-vinylbenzene, this research underlines the environmental impact and health considerations of chemically related compounds (Haman et al., 2015).

Chemical Structure and Reactivity

• Structural and Mechanistic Aspects of the Thermal Degradation of Poly(vinyl chloride) : The review by Starnes (2002) delves into the thermal dehydrochlorination of poly(vinyl chloride) (PVC), discussing the mechanisms and structural defects involved. The study gives insights into the thermal stability and degradation of vinyl-based compounds, which could be relevant to the stability and reactivity of 1-(4-Bromo-butyl)-4-vinylbenzene under similar conditions (Starnes, 2002).

• Synthesis and Reactivity of α,β-Unsaturated Alkylidene and Cumulenylidene Group 8 Half-Sandwich Complexes : The review by Cadierno et al. (2004) discusses the chemistry and catalytic applications of Group 8 half-sandwich complexes containing non-heteroatom stabilized α, β-unsaturated alkylidene and cumulenylidene groups, which might be relevant in understanding the reactivity and potential catalytic applications of 1-(4-Bromo-butyl)-4-vinylbenzene (Cadierno et al., 2004).